Cas no 109292-93-5 (N-cyclohexyl-9-methylpurin-6-amine)

• Product Name: N-cyclohexyl-9-methylpurin-6-amine
• CAS No: 109292-93-5
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 1187127
• PubChem ID: 15693939
• Update Time: 2025-04-20

N-cyclohexyl-9-methylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-9-methylpurin-6-amine
• SureCN14564552
• 9H-Purin-6-amine, N-cyclohexyl-9-methyl-
• CHEBI:259539
• ACMC-20mc61
• N6-Cyclohexyl-9-methyladenine
• CTK0D5868
• DNC012231
• CHEMBL95332
• Cyclohexyl-(9-methyl-9H-purin-6-yl)-amine
• SureCN14564552; 9H-Purin-6-amine, N-cyclohexyl-9-methyl-; CHEBI:259539; ACMC-20mc61; N6-Cyclohexyl-9-methyladenine; CTK0D5868; DNC012231; CHEMBL95332; Cyclohexyl-(9-methyl-9H-purin-6-yl)-amine;
• DTXSID10576963
• BDBM50009683
• N-Cyclohexyl-9-methyl-9H-purin-6-amine
• SCHEMBL14564552
• 109292-93-5
• PD184767

• Inchi： 1S/C12H17N5/c1-17-8-15-10-11(13-7-14-12(10)17)16-9-5-3-2-4-6-9/h7-9H,2-6H2,1H3,(H,13,14,16)
• InChI Key： YWCWGJZQICOVCA-UHFFFAOYSA-N
• SMILES： N(C1C2=C(N=CN=1)N(C)C=N2)C1CCCCC1

Computed Properties

• Exact Mass: 231.14861
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.63